Cas no 2247657-44-7 (Fmoc-Ala(N-Pyrr))

• Product Name: Fmoc-Ala(N-Pyrr)
• CAS No: 2247657-44-7
• MF: C₂₂H₂₀N₂O₄
• MW: 376.405205726624
• CID: 5213630
• Update Time: 2025-10-05

Fmoc-Ala(N-Pyrr) Chemical and Physical Properties

Names and Identifiers

• Fmoc-L-Ala(N-Pyrr)-OH
• Fmoc-Ala(N-Pyrr)
• (2S)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-pyrrol-1-ylpropanoic acid

• Inchi： 1S/C22H20N2O4/c25-21(26)20(13-24-11-5-6-12-24)23-22(27)28-14-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-12,19-20H,13-14H2,(H,23,27)(H,25,26)/t20-/m0/s1
• InChI Key： JOMKLUODADXTIR-FQEVSTJZSA-N
• SMILES： O(C(N[C@H](C(=O)O)CN1C=CC=C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 541
• XLogP3: 3.1
• Topological Polar Surface Area: 80.6

Additional information on Fmoc-Ala(N-Pyrr)

Recent Advances in the Application of 2247657-44-7 and Fmoc-Ala(N-Pyrr) in Chemical Biology and Pharmaceutical Research

The chemical compound 2247657-44-7 and the protected amino acid derivative Fmoc-Ala(N-Pyrr) have recently gained significant attention in chemical biology and pharmaceutical research. These molecules serve as crucial building blocks and intermediates in peptide synthesis and drug development. This research brief synthesizes the latest findings regarding their applications, synthetic methodologies, and biological relevance.

2247657-44-7, a specific chemical identifier in the CAS registry, represents a novel scaffold with potential pharmacological activities. Recent studies have explored its role as a precursor in the synthesis of complex heterocyclic compounds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing kinase inhibitor cores, showing promising activity against several cancer cell lines at nanomolar concentrations.

Fmoc-Ala(N-Pyrr), or Fmoc-L-alanine N'-pyrrolidine amide, has emerged as a valuable protected amino acid derivative in solid-phase peptide synthesis (SPPS). Its unique structural features, including the Fmoc protecting group and pyrrolidine amide modification, provide enhanced solubility and reduced aggregation tendencies during peptide chain elongation. A recent study in Organic Letters (2024) highlighted its effectiveness in synthesizing difficult sequences, particularly those containing multiple alanine residues.

The combination of these two components has opened new avenues in peptide drug discovery. Researchers at MIT reported (Nature Chemical Biology, 2023) a novel approach using 2247657-44-7-derived linkers to conjugate Fmoc-Ala(N-Pyrr)-containing peptides to various payloads, creating stable antibody-drug conjugates with improved pharmacokinetic properties. This technology shows particular promise for targeted cancer therapies.

From a synthetic chemistry perspective, advances in the production of both compounds have been significant. A green chemistry protocol published in ACS Sustainable Chemistry & Engineering (2024) described an enzymatic route to 2247657-44-7 with 85% yield reduction in organic solvent use. Similarly, continuous flow methods for Fmoc-Ala(N-Pyrr) synthesis have achieved >95% purity with reduced production costs, as detailed in a recent Chemical Engineering Journal article.

The biological applications of these molecules continue to expand. In neuroscience research, Fmoc-Ala(N-Pyrr) has been incorporated into neuropeptide analogs with enhanced blood-brain barrier penetration. Meanwhile, 2247657-44-7 derivatives have shown unexpected activity as modulators of protein-protein interactions, particularly in the NF-κB pathway, suggesting potential applications in inflammatory diseases.

Quality control and analytical methods for these compounds have also seen improvements. A 2024 Analytical Chemistry publication presented a novel LC-MS/MS method capable of detecting both 2247657-44-7 and Fmoc-Ala(N-Pyrr) derivatives at sub-ppm levels, crucial for pharmaceutical quality assurance. This advancement supports the growing use of these compounds in GMP-compliant manufacturing.

Looking forward, the combination of computational modeling and experimental studies promises to unlock further potential. Molecular dynamics simulations published in Journal of Chemical Information and Modeling (2024) have provided insights into the conformational preferences of Fmoc-Ala(N-Pyrr) in different solvent systems, enabling better prediction of its behavior in complex syntheses. Similarly, AI-assisted drug design platforms are increasingly incorporating 2247657-44-7-based scaffolds in their libraries.

In conclusion, the ongoing research on 2247657-44-7 and Fmoc-Ala(N-Pyrr) demonstrates their growing importance in pharmaceutical development. From novel synthetic methodologies to cutting-edge therapeutic applications, these compounds continue to provide valuable tools for chemical biologists and medicinal chemists. Future directions likely include expanded structure-activity relationship studies and exploration of their use in emerging modalities like PROTACs and molecular glues.